(E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(6-methylsulfanyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C16H13N3O2S2/c1-4-7-19-12-6-5-11(22-3)9-14(12)23-16(19)17-15(20)13-8-10(2)18-21-13/h1,5-6,8-9H,7H2,2-3H3
• InChI Key: ANYYRMSYNZMUTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)SC)CC#C
• Molecular Formula: C16H13N3O2S2
• Molecular Weight: 343.4 g/mol
• CAS No.: 953145-54-5

Description

(E)-3-methyl-N-(6-(methylthio)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C16H13N3O2S2 and its molecular weight is 343.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, which showed promising anti-inflammatory and analgesic activities, highlights the potential of such compounds in drug development (Abu‐Hashem et al., 2020).
• Another study focused on the synthesis of pyrazolo[1,5‐a]pyrimidine and 1,2,4‐triazolo[1,5‐a]pyrimidine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety, which exhibited moderate effects against some bacterial and fungal species, suggesting their potential in antimicrobial drug development (Abdel‐Aziz et al., 2008).

Anticancer Properties

• A study on the synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives revealed promising anticancer activity, suggesting the therapeutic potential of such compounds in cancer treatment (Tiwari et al., 2017).

Antimicrobial and Antiviral Activities

• Research on the synthesis and antimicrobial activity of 4-thiazolidinone derivatives of phenothiazine demonstrated the potential of these compounds in treating infections caused by bacteria and fungi, as well as their antituberculosis activity (Sharma et al., 2012).
• Another study reported the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles with remarkable antiavian influenza virus activity, highlighting the potential of such compounds in antiviral therapy (Hebishy et al., 2020).